Cas no 2757924-64-2 ((3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757924-64-2
• MF: C₁₂H₁₆O₃S₂
• MW: 272.383641242981
• CID: 6382075
• PubChem ID: 165755078
• Update Time: 2025-06-07

(3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757924-64-2
• (3-methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate
• EN300-6988155
• (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H16O3S2/c1-10-3-5-11(6-4-10)17(13,14)15-7-12(2)8-16-9-12/h3-6H,7-9H2,1-2H3
• InChI Key： GNLBXNXABQAQPA-UHFFFAOYSA-N
• SMILES： S1CC(C)(COS(C2C=CC(C)=CC=2)(=O)=O)C1

Computed Properties

• Exact Mass: 272.05408672g/mol
• Monoisotopic Mass: 272.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77Ų

Additional information on (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757924-64-2)

(3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate, with the CAS number 2757924-64-2, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique thietane and tosylate functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, combining a 3-methylthietane core with a p-toluenesulfonate ester, makes it a valuable building block for researchers exploring novel chemical entities.

The growing interest in sulfonate esters like (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate is driven by their utility in organic synthesis and drug discovery. Recent trends in green chemistry have also highlighted the importance of such compounds, as they often participate in atom-efficient reactions and catalytic processes. Researchers are particularly intrigued by the potential of this compound to act as a leaving group in nucleophilic substitution reactions, a property that is crucial for constructing complex molecular architectures.

In the context of pharmaceutical applications, CAS 2757924-64-2 has been explored for its role in the synthesis of bioactive molecules. The thietane ring in its structure is of particular interest due to its conformational rigidity, which can influence the pharmacokinetic properties of derived compounds. This aligns with current industry focus on structure-activity relationships (SAR) and molecular design strategies aimed at improving drug efficacy and reducing side effects.

From a synthetic chemistry perspective, the compound's tosylate group offers excellent reactivity in cross-coupling reactions, a hot topic in modern catalysis research. Its compatibility with palladium-catalyzed and nickel-catalyzed transformations makes it a valuable tool for constructing C-C bonds and C-heteroatom bonds. These features are highly relevant to researchers working on API synthesis and material science applications.

The stability and storage requirements of (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate are frequently discussed among chemists. Proper handling under inert atmosphere and storage at low temperatures are generally recommended to maintain its integrity. These practical considerations are crucial for ensuring reproducible results in laboratory settings, a key concern in quality control and process chemistry.

Recent advancements in analytical techniques have enabled more precise characterization of compounds like CAS 2757924-64-2. Modern NMR spectroscopy and mass spectrometry methods provide detailed insights into its molecular structure and purity. This aligns with the pharmaceutical industry's emphasis on impurity profiling and quality assurance throughout the drug development pipeline.

The commercial availability of (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate has made it accessible to researchers worldwide. Suppliers often provide detailed technical data sheets and certificates of analysis, addressing the growing demand for transparent chemical information in academic and industrial research. This trend reflects the broader movement toward open science and data sharing in the chemical community.

Looking ahead, the potential applications of 2757924-64-2 in medicinal chemistry continue to expand. Its unique structural features make it a promising candidate for developing targeted therapies and small molecule drugs. As research in personalized medicine advances, compounds with such versatile reactivity profiles will likely play increasingly important roles in drug design and development.

In conclusion, (3-Methylthietan-3-yl)methyl 4-methylbenzene-1-sulfonate represents a fascinating example of modern chemical innovation. Its combination of structural novelty and synthetic utility positions it as a valuable asset in various research domains. As the scientific community continues to explore its potential, this compound will undoubtedly contribute to advancements in organic synthesis, pharmaceutical development, and material science.